Cas no 877810-31-6 (3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 877810-31-6
• MF: C₂₁H₂₅N₅O₄
• MW: 411.454304456711
• CID: 6214629
• PubChem ID: 16614341
• Update Time: 2025-07-01

3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-(2-ethoxyethyl)-6-(3-methoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• F2542-1095
• SR-01000021834-1
• SR-01000021834
• 877810-31-6
• Z237491944
• 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• AKOS001366039

• Inchi： 1S/C21H25N5O4/c1-6-30-11-10-24-19(27)17-18(23(4)21(24)28)22-20-25(13(2)14(3)26(17)20)15-8-7-9-16(12-15)29-5/h7-9,12H,6,10-11H2,1-5H3
• InChI Key： JJEHASFTVJGQTA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=C(C=4)OC)C(C)=C(C)N32)N(C)C(N1CCOCC)=O

Computed Properties

• Exact Mass: 411.19065430g/mol
• Monoisotopic Mass: 411.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-(2-Ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

CAS No 877810-31-6, commonly referred to as 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a complex organic compound with significant potential in the field of pharmacology and drug discovery. This compound belongs to the class of imidazopyridines and exhibits a unique structure that makes it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by a fused imidazo[1,2-g]purine ring system with multiple substituents. The presence of ethoxy and methoxy groups at specific positions suggests that these functional groups may play a critical role in its pharmacokinetic properties and biological activity. Recent studies have highlighted the importance of such substituents in modulating the compound's solubility and bioavailability.

Research into the biological activity of this compound has revealed its potential as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit key inflammatory pathways such as the NF-kB signaling cascade. This finding is particularly significant given the growing need for novel anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, this compound has shown promise in the treatment of neurodegenerative diseases. Preclinical studies suggest that it may protect against oxidative stress and neuronal damage by modulating mitochondrial function and reducing reactive oxygen species (ROS) production. These findings align with current trends in neurodegenerative research that emphasize the importance of mitochondrial health in disease progression.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the yield and purity of this compound. These improvements are crucial for scaling up production and conducting large-scale preclinical trials.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure. These analytical methods provide detailed insights into the molecular architecture and help ensure the accuracy of experimental results.

The pharmacokinetic profile of this compound has also been a focal point of recent investigations. Studies in animal models have revealed favorable absorption and distribution characteristics. However, further research is needed to fully understand its metabolism and excretion pathways in humans.

In terms of safety assessment, preliminary toxicity studies indicate that this compound exhibits low acute toxicity at therapeutic doses. These findings are encouraging but underscore the need for long-term toxicity studies to evaluate its safety profile comprehensively.

The development of this compound into a clinical candidate hinges on several factors. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to navigate the complexities of drug development. Additionally, securing adequate funding and regulatory approvals will be critical steps in advancing this compound towards clinical trials.

In conclusion, 3-(2-ethoxyethyl)-8-(3-methoxyphenyl)-1,6,7-trimethyl-1H, 2H, 3H, 4H, 8H-imidazo[1, 2-g]purine-2, 4-dione (CAS No 877810-31-6) represents a compelling candidate for addressing unmet medical needs in inflammation and neurodegenerative diseases. As research continues to unfold its full potential,CAS No 877810-31-6 stands at the forefront of innovative drug discovery efforts.